Cas no 1217827-86-5 (rel-(1S,4S)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride)

rel-(1S,4S)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride structure
1217827-86-5 structure
Product Name:rel-(1S,4S)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride
CAS No:1217827-86-5
MF:C12H18Cl2N2
MW:261.190721035004
MDL:MFCD26958951
CID:1031112
PubChem ID:22831370
Update Time:2025-09-27

rel-(1S,4S)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1S,4S)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
    • (1s,4s)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride-rel
    • (1S,4S)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane-2HCl
    • SB12016
    • ST2401521
    • AX8218772
    • (1s,4s)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane 2hcl
    • (1R,4R);-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
    • (1S,4S)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane--hy
    • rel-(1S,4S)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride
    • DTXSID30628453
    • (1S,4S)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane diHCl
    • (1S,4S)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride
    • DB-327595
    • 1217827-86-5
    • rel-(1R,4R)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
    • (1S,4S)-rel-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
    • CS-0256219
    • Rel-(1s,4s)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
    • 2,5-Diazabicyclo[2.2.1]heptane, 2-(phenylmethyl)-, hydrochloride (1:2), (1R,4R)-rel-
    • AKOS015844837
    • AKOS015924320
    • AS-74018
    • (1S,4S)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane--hydrogen chloride (1/2)
    • (1s,4s)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride rel
    • (1S,4S)-2-Benzyl-2,5-diazabicyclo[2.2.1]heptanedihydrochloride
    • EN300-343653
    • A891408
    • CS-0053551
    • MFCD09026538
    • MDL: MFCD26958951
    • Inchi: 1S/C12H16N2.2ClH/c1-2-4-10(5-3-1)8-14-9-11-6-12(14)7-13-11;;/h1-5,11-13H,6-9H2;2*1H/t11-,12-;;/m0../s1
    • InChI Key: LQADNDJRIUBIRR-AQEKLAMFSA-N
    • SMILES: Cl.Cl.N1(CC2C=CC=CC=2)C[C@@H]2C[C@H]1CN2

Computed Properties

  • Exact Mass: 260.0847040g/mol
  • Monoisotopic Mass: 260.0847040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3

rel-(1S,4S)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride Pricemore >>

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